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Compound of Interest

Compound Name: NFAT Inhibitor-2

Cat. No.: B2804109

For Researchers, Scientists, and Drug Development Professionals

Introduction

NFAT Inhibitor-2 is a potent, cell-permeable small molecule that selectively inhibits the
calcineurin-NFAT (Nuclear Factor of Activated T-cells) signaling pathway.[1][2][3] This pathway
is crucial in the activation of T-cells and the expression of various cytokine genes, playing a
significant role in the immune response. Dysregulation of the NFAT pathway has been
implicated in various conditions, including inflammatory diseases, autoimmune disorders, and
some types of cancer. NFAT Inhibitor-2 functions by interfering with the interaction between
calcineurin and NFAT, thereby preventing NFAT dephosphorylation and its subsequent
translocation to the nucleus. This document provides detailed information on the solubility and
stability of NFAT Inhibitor-2 in Dimethyl Sulfoxide (DMSO), along with protocols for its
preparation and storage.

NFAT Signaling Pathway

The diagram below illustrates the simplified calcineurin-NFAT signaling pathway, which is the
target of NFAT Inhibitor-2.
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Caption: Calcineurin-NFAT signaling pathway and the inhibitory action of NFAT Inhibitor-2.

Solubility and Stability in DMSO

Quantitative data regarding the solubility and stability of NFAT Inhibitor-2 in DMSO are
summarized in the table below. It is crucial to use high-purity, anhydrous DMSO for optimal
solubility, as hygroscopic DMSO can significantly impact the dissolution of the compound.[1] To
avoid repeated freeze-thaw cycles that can lead to product inactivation, it is recommended to
aliquot the stock solution into single-use volumes.[1]
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Parameter Value Notes

Ultrasonic treatment may be
Solubility in DMSO 125 mg/mL (279.97 mM) required to achieve full
dissolution.[1][2]

Storage of Stock Solution

20°C Stable for up to 1 month.[1][2] Recommended for short-term
[4] storage.

Stable for up to 6 months.[1][2] Recommended for long-term
[3114] storage.

-80°C

Storage of Powder

Stable for up to 3 years.[1][2]
[4]

-20°C

4°C Stable for up to 2 years.[1][4]

Experimental Protocols
Preparation of a 10 mM Stock Solution of NFAT Inhibitor-
2 in DMSO

This protocol describes the preparation of a 10 mM stock solution of NFAT Inhibitor-2
(Molecular Weight: 446.47 g/mol ) in DMSO.

Materials:

NFAT Inhibitor-2 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Vortex mixer

Ultrasonic water bath

Sterile, amber-colored microcentrifuge tubes or vials
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o Calibrated micropipettes and sterile tips

Workflow for Stock Solution Preparation:

(Weigh NFAT Inhibitor-z)

Gdd appropriate volume of anhydrous DMSO)

(Sonicate if necessary for full dissolutior)

Gliquot into single-use tubes)

(Store at -20°C or —80°C)

Click to download full resolution via product page

Caption: Workflow for the preparation of NFAT Inhibitor-2 stock solution.

Procedure:

o Equilibrate Reagents: Allow the vial of NFAT Inhibitor-2 powder and the anhydrous DMSO
to come to room temperature before opening to prevent condensation of moisture.
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» Weighing the Compound: Accurately weigh the desired amount of NFAT Inhibitor-2 powder
in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 4.46 mg of the compound.

o Adding DMSO: Using a calibrated micropipette, add the calculated volume of anhydrous
DMSO to the tube containing the NFAT Inhibitor-2 powder. For 4.46 mg, add 1 mL of
DMSO.

 Dissolution:
o Cap the tube tightly and vortex the solution for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution for any undissolved particles. If particles are present, sonicate
the tube in an ultrasonic water bath for 5-10 minutes, or until the solution is clear.[1][2]

 Aliquoting: Once the NFAT Inhibitor-2 is fully dissolved, aliquot the stock solution into
smaller, single-use sterile amber vials or microcentrifuge tubes. This will minimize the
number of freeze-thaw cycles and protect the compound from light.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1][2][3][4]

Safety Precautions:

NFAT Inhibitor-2 is for research use only.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses, when handling the compound and DMSO.

e Handle DMSO in a well-ventilated area or under a chemical fume hood, as it can facilitate
the absorption of other chemicals through the skin.

o Consult the Safety Data Sheet (SDS) for NFAT Inhibitor-2 for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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